Cas no 2172328-70-8 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid
• CAS No: 2172328-70-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5791218
• PubChem ID: 165560280
• Update Time: 2025-10-21

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}piperidin-3-yl)acetic acid
• 2172328-70-8
• EN300-1522394
• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid

• Inchi： 1S/C27H30N2O5/c30-24(29-13-5-6-18(16-29)14-25(31)32)15-27(11-12-27)28-26(33)34-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23H,5-6,11-17H2,(H,28,33)(H,31,32)
• InChI Key： MUZZGRARKQTCRW-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid

Recent Advances in the Study of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid (CAS: 2172328-70-8)

In recent years, the compound 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid (CAS: 2172328-70-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and enzyme inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropylacetyl moiety makes it a valuable intermediate in organic synthesis and drug design.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthesis method that significantly improves the efficiency of producing 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid, reducing the number of steps and minimizing byproduct formation. This advancement is expected to facilitate its broader application in medicinal chemistry and drug discovery.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro studies suggest that it may act as a modulator of certain proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. Researchers have also explored its potential as a building block for peptide-based therapeutics, leveraging its stability and compatibility with solid-phase peptide synthesis (SPPS) techniques.

The pharmacokinetic properties of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-3-yl)acetic acid are currently under investigation. Early findings indicate favorable absorption and distribution profiles, although further in vivo studies are required to fully assess its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its application in preclinical models.

Looking ahead, the versatility of this compound positions it as a key player in the development of next-generation therapeutics. Its dual role as a synthetic intermediate and a potential bioactive molecule underscores its importance in chemical biology. Future research directions may include structure-activity relationship (SAR) studies to optimize its efficacy and safety, as well as the exploration of its derivatives for targeted drug delivery systems.